Cas no 2320178-56-9 ()
structure
Product Name:
CAS No:2320178-56-9
MF:C8H5F2N3
MW:181.142207860947
CID:6771555
PubChem ID:20373961
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C8H5F2N3/c9-6-1-2-8(7(10)5-6)13-4-3-11-12-13/h1-5H
- InChI Key： SIRORBMAKCAQFM-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1N1C=CN=N1)F
Computed Properties
- Exact Mass: 181.04515350g/mol
- Monoisotopic Mass: 181.04515350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 30.7Ų
Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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